Cas no 1396867-91-6 (N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide)

• Product Name: N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide
• CAS No: 1396867-91-6
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5400823
• Update Time: 2025-05-19

N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide

• Inchi： 1S/C14H15N3O2/c1-10-5-3-4-6-11(10)7-13(18)17-12-8-14(19-2)16-9-15-12/h3-6,8-9H,7H2,1-2H3,(H,15,16,17,18)
• InChI Key： RLPSXNFCQBKJSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=NC=N1)(=O)CC1=CC=CC=C1C

Additional information on N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide

Introduction to N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide (CAS No. 1396867-91-6)

N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide, identified by its CAS number 1396867-91-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The structural features of this compound, including its 6-methoxypyrimidin-4-yl and 2-(2-methylphenyl)acetamide moieties, contribute to its unique chemical properties and biological activities.

The 6-methoxypyrimidin-4-yl group is a common pharmacophore in many pharmaceutical compounds, known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. In contrast, the 2-(2-methylphenyl)acetamide part of the molecule introduces a lipophilic character, which can enhance the compound's solubility and bioavailability. These structural elements make N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide has been explored in several preclinical studies for its potential role in treating various diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, its structural similarity to known bioactive molecules suggests that it could be a valuable scaffold for designing new drugs targeting neurological disorders.

The synthesis of N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core of the molecule. These methods not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can fine-tune the biological activity of the compound.

Ongoing research in this area continues to uncover new applications for N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide. One particularly exciting development is its potential use in combination therapies, where it may synergize with other drugs to achieve better therapeutic outcomes. Furthermore, computational modeling and molecular dynamics simulations have been utilized to predict the binding interactions of this compound with target proteins. These studies provide valuable insights into how N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide might function at the molecular level and guide the design of more effective derivatives.

The pharmacokinetic properties of N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide, including its absorption, distribution, metabolism, and excretion (ADME), are critical factors that determine its clinical potential. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, making it suitable for oral administration. Additionally, its metabolic stability suggests that it could have a prolonged half-life, allowing for less frequent dosing in therapeutic settings.

In conclusion, N-(6-methoxypyrimidin-4-yl)-2-(2-methylphenyl)acetamide (CAS No. 1396867-91-6) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, we can expect to see more innovative uses for this compound in addressing various medical challenges.